3-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(2-phenylethyl)urea

• IUPAC Name: 1-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]-3-(2-phenylethyl)urea
• InChI: InChI=1S/C19H22N6O2/c1-2-27-17-10-8-16(9-11-17)25-18(22-23-24-25)14-21-19(26)20-13-12-15-6-4-3-5-7-15/h3-11H,2,12-14H2,1H3,(H2,20,21,26)
• InChI Key: SDRWEZQMNAGYDY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)NCCC3=CC=CC=C3
• Molecular Formula: C19H22N6O2
• Molecular Weight: 366.4 g/mol
• CAS No.: 950473-12-8

Description

3-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(2-phenylethyl)urea is a useful research compound. Its molecular formula is C19H22N6O2 and its molecular weight is 366.425. The purity is usually 95%.
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Scientific Research Applications

Orientational Isomerism in Heterodimeric Capsules

Research by Kobayashi et al. explores the self-assembly of heterodimeric capsules through hydrogen bonds, exhibiting high orientational selectivity due to different electronic environments within the capsule. This study could provide insights into the molecular encapsulation and selectivity of compounds similar to "1-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-3-phenethylurea" in designed molecular systems (Kobayashi et al., 2007).

Photosensitizers in Photodynamic Therapy

Pişkin et al. reported on the synthesis, characterization, and potential photodynamic therapy applications of new zinc phthalocyanine compounds. These compounds exhibit significant singlet oxygen quantum yields, which are crucial for Type II mechanisms in cancer treatment. This research could be relevant for understanding the photophysical properties and therapeutic applications of related tetrazole compounds (Pişkin et al., 2020).

Aromatisation via Methoxycarbonyl Migration

Acheson and Flowerday studied the aromatization of cyclohexadienes through methoxycarbonyl migration or alkyl elimination, which could provide a methodological insight into the chemical transformations of complex molecules like "1-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-3-phenethylurea" (Acheson & Flowerday, 1975).

Molecular Docking and COX-2 Inhibition

Al-Hourani et al. discussed the synthesis, crystal structure, and bioassay studies of a tetrazole derivative as a cyclooxygenase-2 (COX-2) inhibitor. The research focuses on molecular docking studies to understand compound interactions within the enzyme's active site, providing a model for assessing the biological activities of related compounds (Al-Hourani et al., 2016).

Mechanism of Action

Target of Action

The compound contains a tetrazole group, which is a class of five-membered heterocyclic compounds that contain four nitrogen atoms and one carbon atom . Tetrazoles are known to mimic the carboxylate group in biological systems, and they have been used in drug design as bioisosteres of carboxylic acids . They are found in many drugs and have a wide range of biological activities .

Mode of Action

Compounds containing tetrazole groups often interact with their targets through hydrogen bonding, given the presence of multiple nitrogen atoms in the tetrazole ring .

Biochemical Pathways

Without specific information on the compound, it’s challenging to determine the exact biochemical pathways it might affect. Tetrazole-containing compounds have been associated with a variety of biological activities, including antiviral, anti-inflammatory, and anticancer activities .

Result of Action

The cellular and molecular effects of this compound would depend on its specific targets and mode of action. Given the wide range of activities associated with tetrazole-containing compounds, it could potentially have diverse effects .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of a compound. The compound’s stability could be influenced by its chemical structure, including the presence of the tetrazole group .